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Compound of Interest

Compound Name: Sulfo Cy5.5-maleimide

Cat. No.: B15552443 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Sulfo Cy5.5-maleimide. It offers a procedural,

step-by-step framework for handling, from initial preparation to final disposal, ensuring

laboratory safety and experimental success.

Quantitative Data Summary
For ease of reference, the key quantitative data for Sulfo Cy5.5-maleimide and its spectral

properties are summarized in the tables below.

Table 1: Chemical and Physical Properties

Property Value Source

Molecular Formula C₄₆H₄₅K₃N₄O₁₅S₄ [1]

Molecular Weight 1139.43 g/mol [1]

Appearance Dark colored solid [1]

Solubility Good in water, DMSO, DMF [1][2]

Storage Conditions -20°C in the dark, desiccated [2][3]

Shipping Conditions Ambient temperature [4]
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Table 2: Spectral Properties

Property Value Source

Excitation Maximum (λex) 673 nm [1]

Emission Maximum (λem) 691 nm [1]

Molar Extinction Coefficient (ε) 235,000 cm⁻¹M⁻¹ [1]

Correction Factor (CF₂₆₀) 0.09 [1]

Correction Factor (CF₂₈₀) 0.11 [1]

Personal Protective Equipment (PPE) and Safety
Precautions
While a specific Safety Data Sheet (SDS) for Sulfo Cy5.5-maleimide was not located, the

following PPE recommendations are based on handling similar cyanine dyes and general

laboratory chemical safety protocols. It is imperative to consult the manufacturer-provided SDS

for specific handling instructions and emergency procedures.

Eye and Face Protection: Wear tightly fitting safety goggles. For splash hazards, a face

shield is also recommended.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect

gloves for any tears or punctures before use. After handling, remove gloves using the proper

technique to avoid skin contact and dispose of them as contaminated waste.[5]

Body Protection: A laboratory coat should be worn at all times. For tasks with a higher risk of

splashing, a chemical-resistant apron over the lab coat is advised.

Respiratory Protection: If handling the solid powder outside of a certified chemical fume

hood, or if dust is generated, a NIOSH-approved N95 or P1 dust mask should be used.[5] In

general, it is recommended to handle the solid form in a fume hood.[5]

Hygiene Practices: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.
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Operational Plan: Experimental Protocol for
Bioconjugation
This section details a typical protocol for labeling a protein with Sulfo Cy5.5-maleimide. The

maleimide group specifically reacts with free sulfhydryl (thiol) groups on cysteine residues.[6]

3.1. Materials and Reagents

Sulfo Cy5.5-maleimide

Protein to be labeled (e.g., antibody) in a thiol-free buffer (e.g., PBS, HEPES, Tris at pH 7.0-

7.5)[7][8]

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

(Optional) Disulfide reducing agent, such as TCEP (tris(2-carboxyethyl)phosphine)[2][8]

Purification column (e.g., Sephadex G-25)[3][9]

3.2. Step-by-Step Procedure

Prepare the Protein Solution:

Dissolve the protein to be labeled in a degassed, thiol-free buffer at a concentration of 1-

10 mg/mL.[7][8]

If the protein's cysteine residues are in the form of disulfide bonds, they must be reduced.

Add a 10-100x molar excess of TCEP to the protein solution.[7][8] Incubate for 20-30

minutes at room temperature.[7] Note: If using DTT as a reducing agent, it must be

removed by dialysis before adding the maleimide dye.[7]

Prepare the Dye Stock Solution:

Prepare a 10 mM stock solution of Sulfo Cy5.5-maleimide in anhydrous DMSO or DMF.

[7] Vortex briefly to ensure it is fully dissolved. This solution should be used promptly.[7]

Perform the Conjugation Reaction:
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Add the dye stock solution to the protein solution. A starting molar excess of 10-20x of dye

to protein is recommended.[7] This ratio may need to be optimized for your specific

protein.

Gently vortex or stir the reaction mixture.

Protect the reaction from light and incubate for 2 hours at room temperature or overnight

at 2-8°C.[7]

Purify the Conjugate:

Separate the labeled protein from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25).[3][9]

Load the reaction mixture onto the column and elute with an appropriate buffer (e.g.,

PBS).[9]

Collect the fractions containing the labeled protein, which will typically elute first as they

are larger than the free dye.

Determine the Degree of Labeling (DOL) (Optional but Recommended):

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 673 nm

(for Sulfo Cy5.5-maleimide).

The DOL can be calculated using the following formula: DOL = (A₆₇₃ × ε_protein) / [(A₂₈₀ -

A₆₇₃ × CF₂₈₀) × ε_dye] Where:

A₆₇₃ and A₂₈₀ are the absorbances at 673 nm and 280 nm.

ε_protein is the molar extinction coefficient of the protein.

ε_dye is the molar extinction coefficient of the dye (235,000 M⁻¹cm⁻¹).[1]

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (0.11).[1]
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Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Solid Waste:

Dispose of unused Sulfo Cy5.5-maleimide powder in its original container or a clearly

labeled, sealed container as chemical waste.

Contaminated consumables such as gloves, pipette tips, and vials should be collected in a

designated hazardous waste container.

Liquid Waste:

Collect all liquid waste containing the dye, including reaction mixtures and purification

column eluates, in a clearly labeled, sealed hazardous waste container.

Do not pour dye solutions down the drain.[5] While some general guidance for hobbyist

dye disposal suggests neutralization and drain disposal for small quantities, this is not

advisable in a professional research setting without explicit institutional approval.[10]

For larger volumes of dye-contaminated wastewater, specialized treatment methods may

be required.[11]

Regulatory Compliance:

All waste must be disposed of in accordance with local, regional, and national

environmental regulations. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance on hazardous waste disposal procedures. Wastes

from the manufacturing of certain dyes and pigments are listed as hazardous by the EPA.

[12]
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Caption: A flowchart illustrating the key steps in a typical bioconjugation experiment using

Sulfo Cy5.5-maleimide.
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Personal Protective Equipment (PPE)
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Caption: A logical diagram outlining the essential safety and handling procedures for Sulfo
Cy5.5-maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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